![molecular formula C13H12N2O3S B6269235 (4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylic acid CAS No. 1281377-56-7](/img/no-structure.png)
(4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylic acid, also known as 4R-3-ICTA, is an important organic molecule that has a wide range of applications in scientific research. It is a cyclic organic compound that consists of a five-membered ring containing a thiazolidine, an indole, and a carboxylic acid group. 4R-3-ICTA has been used in various studies to investigate its potential as an anti-inflammatory, anti-cancer, and anti-bacterial agent. Furthermore, its ability to act as a chelating agent has been explored in several studies.
Scientific Research Applications
(4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylic acid has been studied for its potential anti-inflammatory, anti-cancer, and anti-bacterial properties. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-1β, suggesting its potential as an anti-inflammatory agent. In addition, this compound has been shown to inhibit the growth of human cancer cell lines in vitro, suggesting its potential as an anti-cancer agent. Finally, this compound has been studied for its ability to inhibit the growth of various bacterial species, suggesting its potential as an anti-bacterial agent.
Mechanism of Action
The exact mechanism of action of (4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylic acid is not yet fully understood. However, it is believed that the compound acts by inhibiting the activity of certain enzymes involved in the inflammatory response, such as cyclooxygenase-2 (COX-2). In addition, this compound has been shown to inhibit the activity of nuclear factor kappa-B (NF-kB), a transcription factor involved in the regulation of inflammatory genes. Finally, this compound has been shown to inhibit the activity of certain enzymes involved in the growth and proliferation of cancer cells, such as the epidermal growth factor receptor (EGFR).
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-1β. In addition, this compound has been shown to inhibit the growth of human cancer cell lines in vitro. Finally, this compound has been shown to inhibit the growth of various bacterial species in vitro.
Advantages and Limitations for Lab Experiments
The use of (4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylic acid in laboratory experiments has several advantages. First, the compound is relatively easy to synthesize and purify. Second, the compound is stable in aqueous solutions, making it suitable for use in a variety of laboratory experiments. Third, the compound has a wide range of potential applications in scientific research, making it an attractive choice for laboratory studies.
However, there are also some limitations to the use of this compound in laboratory experiments. First, the exact mechanism of action of this compound is still not fully understood, making it difficult to predict its effects in certain situations. Second, the compound is not commercially available, making it difficult to obtain in large quantities. Finally, the compound is not approved for use in humans, making it unsuitable for clinical studies.
Future Directions
Despite the limitations of (4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylic acid, there are still many potential future directions for research. First, further studies should be conducted to better understand the exact mechanism of action of the compound. Second, the compound should be studied for its potential therapeutic applications in humans. Third, the compound should be studied for its potential use as a chelating agent. Fourth, the compound should be studied for its potential use as a food preservative. Finally, the compound should be studied for its potential use in the development of new drugs and drug delivery systems.
Synthesis Methods
(4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylic acid can be synthesized using a variety of methods. The most commonly used method involves a condensation reaction between an indole-3-carboxylic acid and a thiazolidine-4-carboxylic acid. The reaction is typically carried out in an aqueous solution of sodium hydroxide at temperatures ranging from 80-100°C. The reaction produces a white crystalline solid that can be purified by recrystallization. Other methods such as the Stetter reaction and the Ugi reaction can also be used to synthesize this compound.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylic acid involves the condensation of an indole-3-carboxaldehyde with a thiazolidine-4-carboxylic acid followed by reduction and resolution to obtain the desired enantiomer.", "Starting Materials": [ "Indole-3-carboxaldehyde", "Thiazolidine-4-carboxylic acid", "Sodium borohydride", "Tartaric acid" ], "Reaction": [ "Step 1: Indole-3-carboxaldehyde is condensed with thiazolidine-4-carboxylic acid in the presence of a suitable condensing agent such as EDCI or DCC to form the corresponding imine.", "Step 2: The imine is reduced using sodium borohydride to obtain the corresponding amine.", "Step 3: The amine is resolved using tartaric acid to obtain the desired enantiomer of (4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylic acid." ] } | |
1281377-56-7 | |
Molecular Formula |
C13H12N2O3S |
Molecular Weight |
276.31 g/mol |
IUPAC Name |
(4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylic acid |
InChI |
InChI=1S/C13H12N2O3S/c16-12(15-7-19-6-11(15)13(17)18)9-5-14-10-4-2-1-3-8(9)10/h1-5,11,14H,6-7H2,(H,17,18)/t11-/m0/s1 |
InChI Key |
AYPPMYKDLKFPBI-NSHDSACASA-N |
Isomeric SMILES |
C1[C@H](N(CS1)C(=O)C2=CNC3=CC=CC=C32)C(=O)O |
Canonical SMILES |
C1C(N(CS1)C(=O)C2=CNC3=CC=CC=C32)C(=O)O |
Purity |
93 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.